Cas no 1803586-68-6 (Ethyl 3-amino-2-hydroxybutanoate hydrochloride)

• Product Name: Ethyl 3-amino-2-hydroxybutanoate hydrochloride
• CAS No: 1803586-68-6
• MF: C₆H₁₄ClNO₃
• MW: 183.633261203766
• CID: 5054477
• PubChem ID: 75525760
• Update Time: 2025-05-23

Ethyl 3-amino-2-hydroxybutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-2-hydroxybutanoate hydrochloride
• ethyl 3-amino-2-hydroxybutanoate;hydrochloride
• Ethyl 3-amino-2-hydroxybutanoate hydrochloride

• Inchi： 1S/C6H13NO3.ClH/c1-3-10-6(9)5(8)4(2)7;/h4-5,8H,3,7H2,1-2H3;1H
• InChI Key： SAWOEFWTUQZCRV-UHFFFAOYSA-N
• SMILES： Cl.OC(C(=O)OCC)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 116
• Topological Polar Surface Area: 72.6

Additional information on Ethyl 3-amino-2-hydroxybutanoate hydrochloride

Ethyl 3-amino-2-hydroxybutanoate hydrochloride: A Comprehensive Overview

Ethyl 3-amino-2-hydroxybutanoate hydrochloride, with the CAS number 1803586-68-6, is a compound of significant interest in the fields of chemistry, pharmacology, and biochemistry. This compound, often referred to as Ethyl 3-amino-2-hydroxybutanoate hydrochloride, is a derivative of the amino acid serine and is notable for its potential applications in drug development and as a precursor in various biochemical pathways. The structure of this compound includes an ethyl ester group attached to a serine-like backbone, with the hydrochloride salt form being commonly studied and utilized.

Recent studies have highlighted the biological activity and therapeutic potential of Ethyl 3-amino-2-hydroxybutanoate hydrochloride. Researchers have explored its role in neuroprotection, particularly in models of neurodegenerative diseases such as Alzheimer's disease. The compound has shown promise in modulating neurotrophic factors and reducing oxidative stress, which are key mechanisms underlying neuronal damage. Additionally, its ability to cross the blood-brain barrier makes it a compelling candidate for central nervous system (CNS) drug delivery systems.

Another area of active research involves the metabolic effects of Ethyl 3-amino-2-hydroxybutanoate hydrochloride. Preclinical studies suggest that this compound may influence glucose metabolism and lipid regulation, potentially offering benefits for conditions such as type 2 diabetes and obesity. Its role in modulating key metabolic enzymes and signaling pathways has been extensively investigated, with findings indicating a potential for therapeutic intervention in metabolic disorders.

The synthesis of Ethyl 3-amino-2-hydroxybutanoate hydrochloride involves a multi-step process that typically begins with the isolation or synthesis of serine derivatives. Advanced chemical techniques, including enzymatic catalysis and stereo-specific synthesis, have been employed to optimize the production process. These methods not only enhance yield but also ensure the high purity required for pharmaceutical applications.

From a pharmacokinetic perspective, Ethyl 3-amino-2-hydroxybutanoate hydrochloride exhibits favorable absorption profiles, which are critical for its efficacy as an oral medication. Studies have demonstrated that the compound achieves significant plasma concentrations following oral administration, with a relatively long half-life that supports once-daily dosing regimens. This pharmacokinetic profile makes it an attractive option for chronic disease management.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicological profile of Ethyl 3-amino-2-hydroxybutanoate hydrochloride with greater accuracy. Molecular docking studies have provided insights into its potential interactions with target proteins, while toxicity assays have confirmed its safety profile at therapeutic doses.

In conclusion, Ethyl 3-amino-2-hydroxybutanoate hydrochloride represents a versatile compound with wide-ranging applications in drug discovery and development. Its unique chemical properties, coupled with its promising biological activity, position it as a valuable tool in addressing unmet medical needs across various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and clinical potential, this compound is poised to play an increasingly important role in modern medicine.